Cas no 2034503-13-2 (3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile)

• Product Name: 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile
• CAS No: 2034503-13-2
• MF: C₁₉H₁₈N₄O₄
• MW: 366.370624065399
• CID: 5353153
• Update Time: 2025-06-14

3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((1-(2,3-dihydrobenzo[b][1,4]dioxine-2-carbonyl)piperidin-3-yl)oxy)pyrazine-2-carbonitrile
• 3-[1-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperidin-3-yl]oxypyrazine-2-carbonitrile
• 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

• Inchi： 1S/C19H18N4O4/c20-10-14-18(22-8-7-21-14)26-13-4-3-9-23(11-13)19(24)17-12-25-15-5-1-2-6-16(15)27-17/h1-2,5-8,13,17H,3-4,9,11-12H2
• InChI Key： TXDHDQVGSAVJIU-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=NC=CN=1)C1CN(C(C2COC3C=CC=CC=3O2)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 579
• XLogP3: 1.7
• Topological Polar Surface Area: 97.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile (CAS No. 2034503-13-2)

The compound 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile, identified by its CAS No. 2034503-13-2, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This structurally intricate compound combines a pyrazine core with a piperidine moiety linked via an ether bridge, further functionalized with a 2,3-dihydro-1,4-benzodioxine carbonyl group. Such unique architecture has garnered attention for its possible applications in drug discovery, particularly in targeting enzyme modulation and receptor interactions.

Recent trends in AI-driven drug discovery and computational chemistry have highlighted the importance of compounds like 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile. Researchers are increasingly leveraging machine learning models to predict the bioactivity and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of such molecules, reducing the time and cost associated with traditional screening methods. This aligns with the growing demand for precision medicine and targeted therapies, where tailored molecular designs play a pivotal role.

The pyrazine-2-carbonitrile scaffold within this compound is notable for its electron-deficient nature, making it a versatile intermediate in medicinal chemistry. It often serves as a precursor for synthesizing analogs with enhanced pharmacokinetic profiles. Meanwhile, the 2,3-dihydro-1,4-benzodioxine fragment is recognized for its bioavailability and metabolic stability, frequently appearing in CNS-active drugs. Combining these features, CAS No. 2034503-13-2 emerges as a promising candidate for exploring neuropharmacology or GPCR (G-protein-coupled receptor) modulation.

From a synthetic perspective, the ether linkage between the piperidin-3-yl and pyrazine rings introduces conformational flexibility, which could be critical for binding to diverse biological targets. This adaptability is particularly relevant in the context of allosteric drug design, a hot topic in contemporary pharmacology. Researchers are actively investigating how such structural nuances influence ligand-receptor dynamics, as evidenced by the surge in publications on molecular docking and structure-activity relationship (SAR) studies.

Environmental and green chemistry considerations also come into play when discussing 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile. With the pharmaceutical industry under pressure to adopt sustainable practices, innovations in catalytic synthesis and solvent-free reactions for similar compounds are gaining traction. This aligns with frequent search queries like "eco-friendly synthesis of heterocycles" or "biodegradable pharmaceutical intermediates", reflecting broader societal concerns.

Analytical characterization of CAS No. 2034503-13-2 typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods are essential for verifying purity and structural integrity, especially given the compound's potential use in high-throughput screening platforms. The rise of automated synthesis and AI-assisted spectral analysis has further streamlined these processes, addressing common researcher pain points around data interpretation.

In conclusion, 3-{[1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)piperidin-3-yl]oxy}pyrazine-2-carbonitrile exemplifies the intersection of cutting-edge organic synthesis and therapeutic innovation. Its multifaceted chemistry responds to several trending themes in life sciences, from computational drug design to sustainable manufacturing. As the scientific community continues to explore its applications, this compound may well contribute to breakthroughs in personalized healthcare and next-generation therapeutics.